molecular formula C23H17N3O2S B305700 (5E)-1-(2-methylphenyl)-5-{[1-(prop-2-yn-1-yl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

(5E)-1-(2-methylphenyl)-5-{[1-(prop-2-yn-1-yl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

Cat. No. B305700
M. Wt: 399.5 g/mol
InChI Key: RBBQURQAOSNHJW-QGOAFFKASA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5E)-1-(2-methylphenyl)-5-{[1-(prop-2-yn-1-yl)-1H-indol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a small molecule compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as 'compound X' in the scientific literature.

Mechanism of Action

The exact mechanism of action of compound X is still not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or signaling pathways that are involved in the development of various diseases. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and exhibit antiviral activity. In addition, it has been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One of the main advantages of using compound X in scientific research is its versatility. It can be easily synthesized and modified to produce derivatives with different biological activities. However, one of the limitations of using compound X is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on compound X. One potential avenue of research is the development of new derivatives with enhanced biological activity and improved solubility. In addition, more studies are needed to fully elucidate the mechanism of action of this compound and its potential applications in the development of new drugs for the treatment of various diseases.
In conclusion, compound X is a promising small molecule compound with potential applications in scientific research. Its unique chemical structure and biological activities make it a valuable tool for studying various diseases and developing new drugs. However, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of compound X is a multi-step process involving the use of various reagents and catalysts. The most commonly used method for synthesizing compound X involves the reaction between 2-methylbenzaldehyde and 2,4-dioxo-5-prop-2-yn-1-ylpyrimidine in the presence of a base catalyst. This reaction results in the formation of compound X as a yellow solid.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antiviral properties. In addition, compound X has been shown to have potential applications in the development of new drugs for the treatment of various diseases.

properties

Molecular Formula

C23H17N3O2S

Molecular Weight

399.5 g/mol

IUPAC Name

(5E)-1-(2-methylphenyl)-5-[(1-prop-2-ynylindol-3-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione

InChI

InChI=1S/C23H17N3O2S/c1-3-12-25-14-16(17-9-5-7-11-20(17)25)13-18-21(27)24-23(29)26(22(18)28)19-10-6-4-8-15(19)2/h1,4-11,13-14H,12H2,2H3,(H,24,27,29)/b18-13+

InChI Key

RBBQURQAOSNHJW-QGOAFFKASA-N

Isomeric SMILES

CC1=CC=CC=C1N2C(=O)/C(=C/C3=CN(C4=CC=CC=C43)CC#C)/C(=O)NC2=S

SMILES

CC1=CC=CC=C1N2C(=O)C(=CC3=CN(C4=CC=CC=C43)CC#C)C(=O)NC2=S

Canonical SMILES

CC1=CC=CC=C1N2C(=O)C(=CC3=CN(C4=CC=CC=C43)CC#C)C(=O)NC2=S

Origin of Product

United States

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